Cas no 7515-72-2 (Benzene, 1-(chlorophenylmethyl)-4-nitro-)

• Product Name: Benzene, 1-(chlorophenylmethyl)-4-nitro-
• CAS No: 7515-72-2
• MF: C₁₃H₁₀ClNO₂
• MW: 247.677002429962
• CID: 540013
• PubChem ID: 13541734
• Update Time: 2025-04-19

Benzene, 1-(chlorophenylmethyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(chlorophenylmethyl)-4-nitro-
• 1-[chloro(phenyl)methyl]-4-nitrobenzene
• 1-(chlorophenylmethyl)-4-nitrobenzene
• 1-[chlorophenylmethyl]-4-nitrobenzene
• LYKVCCHDBARSHV-UHFFFAOYSA-N
• 7515-72-2
• SCHEMBL6796824
• DTXSID70543292

• Inchi： 1S/C13H10ClNO2/c14-13(10-4-2-1-3-5-10)11-6-8-12(9-7-11)15(16)17/h1-9,13H
• InChI Key： LYKVCCHDBARSHV-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 247.0401
• Monoisotopic Mass: 247.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14